Cas no 179055-28-8 (4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde)

4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde is a versatile aromatic aldehyde featuring a pyrazole substituent, widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure combines a reactive aldehyde group with a stable 1-methylpyrazole moiety, enabling selective functionalization for the development of heterocyclic compounds. This compound exhibits high purity and consistent reactivity, making it suitable for applications in medicinal chemistry, particularly in the synthesis of biologically active molecules. Its robust stability under standard conditions ensures reliable performance in cross-coupling reactions and other transformations. The product is typically supplied with detailed analytical characterization to meet rigorous research and industrial requirements.
4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde structure
179055-28-8 structure
Product Name:4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde
CAS No:179055-28-8
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD08669907
CID:113061
PubChem ID:10655145
Update Time:2025-08-10

4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde
    • 4-(1-methylpyrazol-5-yl)benzaldehyde
    • 4-(2-methyl-2H-pyrazol-3-yl)benzaldehyde
    • AG-E-29415
    • AK-50986
    • ANW-52713
    • CTK4D7161
    • KB-33533
    • KB-33904
    • 4-(2-METHYLPYRAZOL-3-YL)BENZALDEHYDE
    • Benzaldehyde, 4-(1-methyl-1H-pyrazol-5-yl)-
    • MFCD08669907
    • NDNVJHWXCUOBSL-UHFFFAOYSA-N
    • 179055-28-8
    • A3970
    • AKOS010078368
    • CS-16005
    • EN300-745599
    • Ethyl3-HydrazinoBenzoate
    • DTXSID80443017
    • CS-0083983
    • FT-0767680
    • F52465
    • BCP27265
    • AM20030187
    • SCHEMBL6852427
    • DB-014339
    • MDL： MFCD08669907
    • Inchi： 1S/C11H10N2O/c1-13-11(6-7-12-13)10-4-2-9(8-14)3-5-10/h2-8H,1H3
    • InChI Key： NDNVJHWXCUOBSL-UHFFFAOYSA-N
    • SMILES： O=CC1C=CC(=CC=1)C1=CC=NN1C

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.132
  • Boiling Point: 350.215°C at 760 mmHg
  • Flash Point: 165.604°C
  • Refractive Index: 1.594
  • PSA: 34.89000
  • LogP: 1.89960

4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(1-Methyl-1H-pyrazol-5-yl)benzaldehyde Pricemore >>

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